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Compound of Interest

Compound Name: SRA880

Cat. No.: B1681101 Get Quote

For researchers, scientists, and drug development professionals, the reproducibility of

experimental findings is paramount. This guide provides a comparative analysis of the

experimental data for SRA880, a selective somatostatin sst(1) receptor antagonist, and other

alternatives, supported by detailed experimental protocols and visual workflows to ensure

clarity and reproducibility.

Executive Summary
SRA880 is the first non-peptide, selective antagonist for the somatostatin sst(1) receptor.[1] It

exhibits high affinity for the sst(1) receptor across multiple species and acts as a competitive

antagonist.[1] This guide compares the in vitro performance of SRA880 with a potent class of

alternative sst(1) antagonists, the ergoline derivatives, and details the experimental

methodologies for key assays. Furthermore, it outlines the in vivo experimental workflow for

investigating the synergistic antidepressant effects of SRA880 when co-administered with

imipramine.

Data Presentation: In Vitro Comparison of sst(1)
Receptor Antagonists
The following tables summarize the quantitative data on the binding affinity and functional

antagonism of SRA880 and a representative ergoline derivative.

Table 1: Radioligand Binding Affinity
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Compound Receptor Species
pKd (affinity
constant)

SRA880 Native sst(1)

Rat, Mouse, Monkey,

Human Cerebral

Cortex

7.8 - 8.6[1]

SRA880
Recombinant Human

sst(1)
Human 8.0 - 8.1[1]

Ergoline Derivative
Recombinant Human

sst(1)
Human > 9[2]

Table 2: Functional Antagonist Activity

Compound Assay
pKB (antagonist
equilibrium constant)

SRA880

SRIF-induced inhibition of

forskolin-stimulated cAMP

accumulation

7.5 - 7.7[1]

SRA880
SRIF-stimulated GTPγS

binding
7.5 - 7.7[1]

SRA880
SRIF-stimulated luciferase

gene expression
7.5 - 7.7[1]

Signaling Pathway and Experimental Workflows
To facilitate a deeper understanding of the experimental processes and the underlying

biological mechanisms, the following diagrams are provided.
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SRA880 Mechanism of Action

Somatostatin (SRIF)

sst(1) Receptor
(Autoreceptor)

Binds to

sst(2) / sst(3) Receptors
(Postsynaptic)

Activates

Inhibition of
SRIF Release

Negative Feedback

SRA880

Blocks

Enhanced Antidepressant-like Effects

Mediates
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Radioligand Binding Assay Workflow

Prepare cell membranes
expressing sst(1) receptor

Incubate membranes with radioligand
and varying concentrations of SRA880

Separate bound and free radioligand
via filtration

Quantify radioactivity of bound ligand

Analyze data to determine
pKd or pKi
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In Vivo Antidepressant Model Workflow

Acclimatize mice to
housing conditions

Administer vehicle, imipramine,
SRA880, or imipramine + SRA880

Conduct behavioral tests
(e.g., forced swim test, tail suspension test)

Collect brain tissue for
biochemical analysis (e.g., SRIF levels)

Analyze behavioral and
biochemical data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to the Reproducibility of SRA880
Experimental Results]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681101#reproducibility-of-sra880-experimental-
results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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